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Abstract

2-Hydroxyethyl acetate (CAS No. 542-59-6), also known as ethylene glycol monoacetate, is a
versatile bifunctional molecule with significant applications in research and development,
particularly in drug development and organic synthesis. Its dual hydroxyl and ester functional
groups confer unique solvency properties. This guide provides a comprehensive technical
overview of the material safety data for 2-hydroxyethyl acetate, designed for researchers,
scientists, and professionals in drug development. It moves beyond a standard Material Safety
Data Sheet (MSDS) to offer in-depth insights into the causality behind safety protocols,
ensuring a self-validating system of laboratory practice. This document synthesizes critical data
on chemical and physical properties, hazard identification, safe handling, emergency
procedures, and regulatory considerations, supported by authoritative references to foster a
culture of safety and scientific integrity.

Chemical and Physical Properties: The Foundation
of Safe Handling
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A thorough understanding of the physicochemical properties of a substance is fundamental to
its safe manipulation in a laboratory setting. These parameters dictate storage conditions,
appropriate handling techniques, and potential incompatibilities. 2-Hydroxyethyl acetate is a
colorless, nearly odorless liquid that is combustible and miscible with water.[1]

Table 1: Physicochemical Properties of 2-Hydroxyethyl Acetate

Property Value Reference
Molecular Formula CaHsOs3 [2]
Molecular Weight 104.10 g/mol [2]
CAS Number 542-59-6 [2]
EINECS Number 208-821-8 [1]
Physical State Colorless liquid [1]
Odor Nearly odorless [1]
Boiling Point 184.0 - 188.0 °C [1]
Flash Point 88 °C (190.40 °F) [1]
Specific Gravity 1.1080 g/cm3 [1]
Solubility Miscible in water [1]

The relatively high flash point of 88°C indicates that 2-hydroxyethyl acetate does not pose a
significant fire hazard at standard room temperature. However, its combustibility necessitates
the avoidance of open flames and high temperatures during handling and storage. Its
miscibility with water is a critical factor in both cleanup procedures and its potential
environmental fate.

Hazard Identification and Toxicological Profile

The primary and most immediate hazard associated with 2-hydroxyethyl acetate is its
potential to cause severe eye irritation.[1] This necessitates stringent eye protection protocols.
Other identified hazards include potential skin, respiratory, and digestive tract irritation.[1]
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GHS Classification:
e Serious Eye Damage/Eye Irritation: Category 1[3][4]
e Hazard Statement: H318: Causes serious eye damage.[3][4]

Toxicological Data Summary:

Test Species Route Result Reference
LD50 Rat Oral 8250 mg/kg [1]
Draize Test Rabbit Eye 100 mg (Severe)  [1]

The oral LD50 in rats is relatively high, suggesting low acute toxicity via ingestion. However, the
severe result in the Draize eye test underscores the critical need for appropriate eye protection.
It is imperative to note that comprehensive data on chronic toxicity, carcinogenicity,
mutagenicity, and reproductive effects for 2-hydroxyethyl acetate are largely unavailable.[1]
However, studies on related ethylene glycol ethers and their acetates have shown potential for
reproductive and developmental toxicity.[5][6][7][8] Given the structural similarity, it is prudent to
handle 2-hydroxyethyl acetate with the assumption that it may also pose such risks until more
specific data becomes available.

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-layered Defense

A robust safety protocol relies on a combination of engineering controls and appropriate
personal protective equipment to minimize exposure.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 2-hydroxyethyl acetate is to ensure adequate
ventilation. This is crucial for minimizing the inhalation of any potential vapors, especially when
the substance is heated or aerosolized.

o Fume Hood: All manipulations of 2-hydroxyethyl acetate should ideally be conducted within
a certified chemical fume hood. This is the most effective way to control airborne
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concentrations.

o Eyewash Stations and Safety Showers: Given the severe eye irritation potential, facilities
must be equipped with readily accessible and fully functional eyewash stations and safety
showers.[1] Regular testing of this equipment is a critical component of laboratory safety.

Personal Protective Equipment (PPE): The Researcher's
Shield

The selection of PPE should be based on a thorough risk assessment of the specific
procedures being undertaken.

o Eye and Face Protection: Chemical safety goggles are mandatory when handling 2-
hydroxyethyl acetate.[1] A face shield should be worn in conjunction with goggles when
there is a significant risk of splashing.[9]

o Skin Protection: Chemical-resistant gloves are required. While specific breakthrough times
for 2-hydroxyethyl acetate are not readily available, nitrile or neoprene gloves are generally
recommended for handling organic chemicals.[10] Gloves should be inspected for any signs
of degradation before use and disposed of after handling the chemical. A lab coat or
chemical-resistant apron should be worn to protect the skin and clothing.[10]

» Respiratory Protection: Under normal laboratory conditions with adequate engineering
controls (i.e., in a fume hood), respiratory protection is typically not required. However, if
there is a potential for significant inhalation exposure, a NIOSH-approved respirator with an
organic vapor cartridge should be used.[1]

Safe Handling, Storage, and Disposal: A Lifecycle

Approach to Safety
Handling Protocols

A systematic approach to handling is essential to prevent exposure and contamination.

Experimental Workflow for Safe Handling:
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Caption: A stepwise workflow for the safe handling of 2-Hydroxyethyl acetate.

Storage

Proper storage is crucial for maintaining the integrity of the chemical and preventing hazardous
situations.

» Container: Store in a tightly closed, original container.[1]
e Location: Store in a cool, dry, and well-ventilated area.[1]

e Incompatibilities: Keep away from strong oxidizing agents.[1] Contact with these materials
could lead to a vigorous, exothermic reaction.

Disposal

Disposal of 2-hydroxyethyl acetate and its contaminated materials must be in accordance
with all local, state, and federal regulations.

o Waste Characterization: As a generator of chemical waste, it is the user's responsibility to
determine if the waste is hazardous.[1] While 2-hydroxyethyl acetate is not explicitly listed
as a P-series or U-series hazardous waste under RCRA, it may be considered hazardous
due to its characteristics.[1]

o Disposal Method: The recommended method of disposal is through a licensed chemical
destruction facility or controlled incineration with flue gas scrubbing.[10] Do not dispose of
this chemical down the drain or in the regular trash.[10]
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Emergency Procedures: Preparedness and
Response

A clear and well-rehearsed emergency plan is critical for mitigating the consequences of an
accidental exposure or spill.

First-Aid Response Protocol:

Exposure Event

Eye Skin Inhalation Ingestion
Eye Contact q 4 ( Ingestion h
Yy v Skin Contact Inhalation v
Immediately flush eyes with Remove contaminated clothing and shoes Move to fresh air immediately If conscious and alert, give 2-4 cupfuls
plenty of water for at least 15 minutes of milk or water
\. v

Flush skin with plenty of water

Occasionally lift upp for at least 15 minutes

v

Get immediate medical attention

Get medical atention Never give anything by mouth to an

uuuuuuuuuuu person

If breathing is difficult, give oxygen

Get medical attention

Get immediate medical attention

Click to download full resolution via product page

Caption: First-aid procedures for different routes of exposure to 2-Hydroxyethyl acetate.

Spills and Leaks
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In the event of a spill, the primary objectives are to ensure personnel safety, contain the spill,
and decontaminate the area.

Spill Response Protocol:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if
necessary.

o Ensure Safety: Don appropriate PPE, including respiratory protection if the spill is large or in
a poorly ventilated area.

o Containment: For small spills, absorb the material with an inert absorbent such as
vermiculite, sand, or earth.[1]

o Cleanup: Carefully collect the absorbed material and place it into a suitable, clean, dry, and
closed container for disposal.[1]

o Decontamination: Clean the spill area thoroughly with soap and water.

o Ventilation: Ensure the area is well-ventilated during and after cleanup.[1]

Conclusion: A Commitment to Safety and Scientific
Excellence

The safe and effective use of 2-hydroxyethyl acetate in a research and development setting is
contingent upon a comprehensive understanding of its properties and potential hazards. This
guide has provided an in-depth technical overview intended to empower researchers and
scientists with the knowledge to implement robust safety protocols. The causality behind these
protocols is rooted in the physicochemical and toxicological data of the compound. By adhering
to the principles of engineering controls, diligent use of personal protective equipment, and
systematic handling and emergency procedures, the risks associated with 2-hydroxyethyl
acetate can be effectively managed, fostering an environment where scientific innovation can
thrive without compromising safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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